![molecular formula C20H22N6O2S B2448575 2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide CAS No. 1019180-22-3](/img/structure/B2448575.png)
2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H22N6O2S and its molecular weight is 410.5. The purity is usually 95%.
BenchChem offers high-quality 2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of complex organic compounds often involves multiple steps, including reactions that introduce or modify functional groups, and the formation of rings or frameworks unique to the target molecule. For compounds similar to the one , researchers have developed various synthetic routes. For instance, Shatsauskas et al. (2017) detailed the synthesis of related pyridinone derivatives through reactions involving 2-cyanoacetamide and benzylideneacetone, showcasing a methodology that could potentially be adapted for the synthesis of our target compound (Shatsauskas et al., 2017).
Applications in Medicinal Chemistry
Research into the medicinal applications of complex organic molecules often focuses on their interaction with biological targets, such as enzymes or receptors. While direct studies on "2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide" were not found, related research indicates the potential for compounds with similar structures to serve as precursors or active agents in drug development. For example, compounds with the gamma-sultam skeleton have been explored for their antiarthritic properties, demonstrating dual inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase, as well as suppressing interleukin-1 production. Such studies hint at the possibility that our compound could also have relevant biological activities (Inagaki et al., 2000).
properties
IUPAC Name |
N-[4-(diethylamino)-2-methylphenyl]-2-(5-oxo-12-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,7,10-tetraen-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O2S/c1-4-24(5-2)14-6-7-15(13(3)10-14)22-17(27)11-26-20(28)25-12-21-16-8-9-29-18(16)19(25)23-26/h6-10,12H,4-5,11H2,1-3H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJPXNDDVDWXTOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)SC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(diethylamino)-2-methylphenyl]-2-{5-oxo-12-thia-3,4,6,8-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,7,10-tetraen-4-yl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.